N,N,4-trimethyl-2-(1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamido)thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[[1-(1-methyl-6-oxopyridazin-3-yl)piperidine-3-carbonyl]amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H24N6O3S/c1-11-15(17(27)22(2)3)28-18(19-11)20-16(26)12-6-5-9-24(10-12)13-7-8-14(25)23(4)21-13/h7-8,12H,5-6,9-10H2,1-4H3,(H,19,20,26)
• InChI Key: DNMQBOFYEBSHDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2CCCN(C2)C3=NN(C(=O)C=C3)C)C(=O)N(C)C
• Molecular Formula: C18H24N6O3S
• Molecular Weight: 404.5 g/mol

Description

N,N,4-trimethyl-2-(1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamido)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H24N6O3S and its molecular weight is 404.49. The purity is usually 95%.
BenchChem offers high-quality N,N,4-trimethyl-2-(1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamido)thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N,4-trimethyl-2-(1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamido)thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Microwave-Assisted Synthesis of Hybrid Molecules : Research by (Başoğlu et al., 2013) explored the synthesis of compounds containing thiazole nuclei, showing antimicrobial, antilipase, and antiurease activities.
• Novel Benzodifuranyl and Triazines : A study by (Abu‐Hashem et al., 2020) focused on synthesizing compounds with anti-inflammatory and analgesic agents, showing promising results in cyclooxygenase inhibition and analgesic activities.
• Antimycobacterial Activity Studies : Research by (Gezginci et al., 1998) synthesized pyridines and pyrazines to test against Mycobacterium tuberculosis, revealing potential as antimycobacterial agents.

Molecular Design and Synthesis

• Design and Synthesis of Thiazole-aminopiperidine Hybrid Analogues : A study by (Jeankumar et al., 2013) involved designing and synthesizing compounds as Mycobacterium tuberculosis GyrB inhibitors, highlighting the potential in treating tuberculosis.

Photobiological Properties

• Pyrazole Derivatives as Photosynthetic Electron Transport Inhibitors : Research by (Vicentini et al., 2005) developed pyrazole derivatives to inhibit photosynthetic electron transport, showing promise as agricultural herbicides.

Anticancer and Antitumor Applications

• In-vitro Antitumor Activity of Heterodiazole Analogues : A study by (Taher et al., 2012) synthesized new compounds and evaluated them for anticancer activity, finding significant activity against various cancer cell lines.